Cas no 1492535-94-0 (2-[(Trifluoroacetamido)methyl]pentanoic acid)

• Product Name: 2-[(Trifluoroacetamido)methyl]pentanoic acid
• CAS No: 1492535-94-0
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5896223
• PubChem ID: 65218814
• Update Time: 2025-08-03

2-[(Trifluoroacetamido)methyl]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014553095
• 2-[(trifluoroacetamido)methyl]pentanoic acid
• 1492535-94-0
• EN300-6955894
• 2-[(Trifluoroacetamido)methyl]pentanoic acid

• Inchi： 1S/C8H12F3NO3/c1-2-3-5(6(13)14)4-12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
• InChI Key： BESDSPVGLPYXQG-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)CCC)=O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[(Trifluoroacetamido)methyl]pentanoic acid

Professional Introduction to 2-[(Trifluoroacetamido)methyl]pentanoic Acid (CAS No. 1492535-94-0)

2-[(Trifluoroacetamido)methyl]pentanoic acid, with the chemical formula C₉H₁₃F₂NO₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1492535-94-0, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of a trifluoroacetamide moiety in its structure imparts unique physicochemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The nomenclature of this compound reflects its molecular architecture, where the pentanoic acid backbone is functionalized with a trifluoroacetamide group. This structural feature enhances the compound's reactivity and stability, making it suitable for further derivatization and incorporation into complex molecular frameworks. The trifluoroacetamide moiety, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity in drug candidates, which has been a focal point in recent pharmaceutical research.

In recent years, the study of fluorinated compounds has seen substantial growth due to their enhanced bioavailability and metabolic stability. Compounds like 2-[(Trifluoroacetamido)methyl]pentanoic acid have been explored for their potential in developing novel therapeutics. For instance, research has demonstrated that fluorinated amides can improve the pharmacokinetic properties of drugs by reducing hydrolysis rates and increasing lipophilicity. This has led to increased interest in synthesizing derivatives of this compound for use in targeted drug delivery systems.

The synthesis of 2-[(Trifluoroacetamido)methyl]pentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroacetamide group typically involves nucleophilic substitution or condensation reactions with appropriate fluorinated precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The biological activity of 2-[(Trifluoroacetamido)methyl]pentanoic acid has been investigated in various preclinical studies. Its ability to interact with biological targets has been explored in the context of inflammation, cancer, and metabolic disorders. For example, studies have shown that derivatives of this compound can modulate enzyme activity and signal transduction pathways, leading to potential therapeutic benefits. The trifluoroacetamide group plays a pivotal role in these interactions by influencing both the electronic and steric properties of the molecule.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic profiles. 2-[(Trifluoroacetamido)methyl]pentanoic acid serves as a key intermediate in the synthesis of fluorinated drug candidates that exhibit improved solubility and reduced toxicity compared to their non-fluorinated counterparts. This has led to its incorporation into various research pipelines aimed at developing next-generation therapeutics.

In conclusion, 2-[(Trifluoroacetamido)methyl]pentanoic acid (CAS No. 1492535-94-0) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features, particularly the presence of a trifluoroacetamide group, make it a valuable building block for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug development and synthetic chemistry.